Cas no 174972-80-6 (Parishin C)

• Product Name: Parishin C
• CAS No: 174972-80-6
• Molecular Formula: C₃₂H₄₀O₁₉
• Molecular Weight: 728.6486
• MDL: MFCD29059903
• CID: 823227
• PubChem ID: 10676408

Parishin C Properties

Names and Identifiers

• Parishin C
• 3-Carboxy-3-hydroxy-1,5-dioxo-1,5-pentanediylbis(oxymethylene-4,1-phenylene) bis-beta-D-glucopyranoside
• MS-31260
• DTXSID501113451
• HY-N2125
• 174972-80-6
• 3-Carboxy-3-hydroxy-1,5-dioxo-1,5-pentanediylbis(oxymethylene-4,1-phenylene) bis-beta-D-glucopyranos
• ParishinC
• AC-34034
• CS-0018676
• 2-hydroxy-4-oxo-2-[2-oxo-2-[[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methoxy]ethyl]-4-[[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methoxy]butanoic acid
• 1ST000285
• AKOS030530168
• Parishin C3-Carboxy-3-hydroxy-1,5-dioxo-1,5-pentanediylbis(oxymethylene-4,1-phenylene) bis-beta-D-glucopyranoside; ParishinC; 3-Carboxy-3-hydroxy-1,5-dioxo-1,5-pentanediylbis(oxymethylene-4,1-phenylene) bis-beta-D-glucopyranos
• DA-66491
• 3-Carboxy-3-hydroxy-1,5-dioxo-1,5-pentanediylbis(oxymethylene-4,1-phenylene) bis-I(2)-D-glucopyranoside
• 2-hydroxy-4-oxo-2-{2-oxo-2-[(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)methoxy]ethyl}-4-[(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)methoxy]butanoic acid

• MDL： MFCD29059903
• InChIKey： PMVCHAWVCIWVLP-KDSCYBBXSA-N
• Inchi： 1S/C32H40O19/c33-11-19-23(37)25(39)27(41)29(50-19)48-17-5-1-15(2-6-17)13-46-21(35)9-32(45,31(43)44)10-22(36)47-14-16-3-7-18(8-4-16)49-30-28(42)26(40)24(38)20(12-34)51-30/h1-8,19-20,23-30,33-34,37-42,45H,9-14H2,(H,43,44)/t19-,20-,23-,24-,25+,26+,27-,28-,29-,30-/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C([H])C(C([H])([H])OC(C([H])([H])C(C(=O)O[H])(C([H])([H])C(=O)OC([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O[H])=O)=C([H])C=1[H]

Computed Properties

• Exact Mass: 728.216379g/mol
• Surface Charge: 0
• XLogP3: -2.7
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 17
• Monoisotopic Mass: 728.216379g/mol
• Monoisotopic Mass: 728.216379g/mol
• Topological Polar Surface Area: 309Ų
• Heavy Atom Count: 51
• Complexity: 1050
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 728.6

Experimental Properties

• Boiling Point: 1052.0±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 331.2±27.8 °C
• Color/Form: Powder
• Density: 1.600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides